Cas no 2171246-06-1 (2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid)

• Product Name: 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• CAS No: 2171246-06-1
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5870151
• PubChem ID: 165582034
• Update Time: 2025-05-25

2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• 2171246-06-1
• 2-[(2R)-N-benzyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetic acid
• EN300-1530398

• Inchi： 1S/C27H26N2O5/c1-18(26(32)29(16-25(30)31)15-19-9-3-2-4-10-19)28-27(33)34-17-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h2-14,18,24H,15-17H2,1H3,(H,28,33)(H,30,31)/t18-/m1/s1
• InChI Key： GCLZQXAFEYSOMC-GOSISDBHSA-N
• SMILES： O(C(N[C@H](C)C(N(CC(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid

Comprehensive Overview of 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS No. 2171246-06-1)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS No. 2171246-06-1) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Its Fmoc-protected amino acid derivative nature makes it indispensable in solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and biologics.

The compound's CAS No. 2171246-06-1 is often searched in conjunction with terms like "peptide coupling reagents," "Fmoc chemistry," and "amino acid derivatives," reflecting its relevance in modern biochemical applications. Researchers and pharmaceutical companies are increasingly exploring its utility in the synthesis of targeted drug delivery systems and bioconjugation, areas that align with the growing demand for personalized medicine and precision therapeutics.

One of the standout features of 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid is its chiral center, denoted by the (2R) configuration. This stereochemical specificity is crucial for ensuring the biological activity and efficacy of the resulting peptides, as enantiopure compounds often exhibit superior pharmacokinetic properties. The benzyl and Fmoc groups further enhance its versatility, enabling selective deprotection and conjugation under mild conditions, which is a hallmark of efficient peptide synthesis.

Recent advancements in AI-driven drug discovery and computational chemistry have spurred interest in compounds like CAS No. 2171246-06-1. Machine learning models are being trained to predict optimal synthetic routes and reaction conditions for such molecules, reducing time and cost in preclinical research. This synergy between traditional synthetic methods and cutting-edge technology underscores the compound's potential in accelerating the development of next-generation therapeutics.

From a commercial perspective, the demand for high-purity amino acid derivatives and peptide building blocks is on the rise, driven by the expanding market for biologics and biosimilars. 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid is frequently cited in supplier catalogs and research databases, often accompanied by analytical data such as HPLC chromatograms and mass spectra to ensure quality and reproducibility. This transparency is critical for researchers who rely on consistent performance in their experiments.

In summary, 2-(2R)-N-benzyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS No. 2171246-06-1) represents a cornerstone in peptide chemistry, bridging the gap between academic research and industrial applications. Its role in SPPS, drug design, and bioconjugation continues to evolve, fueled by innovations in synthetic methodologies and computational tools. As the scientific community delves deeper into the possibilities of peptide-based therapeutics, this compound is poised to remain at the forefront of groundbreaking discoveries.